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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Relative
Safety Profiles of Common Fatty Alcohols

In the pursuit of safer chemical alternatives in research and drug development, a thorough
understanding of the inherent hazards of all substances is paramount. This guide provides a
comparative hazard assessment of erucyl alcohol against three common fatty alcohol
alternatives: cetyl alcohol, stearyl alcohol, and oleyl alcohol. The assessment is framed within
the GreenScreen® for Safer Chemicals methodology, a globally recognized tool for chemical
hazard assessment.

Due to significant data gaps for erucyl alcohol across numerous toxicological endpoints, a
formal GreenScreen Benchmark score cannot be assigned. However, by compiling available
data for erucyl alcohol and its alternatives, this guide offers a preliminary comparison to
inform safer chemical selection.

Comparative Hazard Data Summary

The following table summarizes the available hazard information for erucyl alcohol and its
alternatives across the 18 hazard endpoints evaluated in a GreenScreen assessment. The data
has been compiled from Safety Data Sheets (SDS) and other available toxicological resources.
"No data available" indicates that no information was found for that specific endpoint.
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GreenScreen®
Stearyl
Hazard Erucyl Alcohol Cetyl Alcohol Oleyl Alcohol
. Alcohol
Endpoint
Human Health -
Group |
) o No data No data a No information
Carcinogenicity ) ) Not classified[3] )
available[1] available[2] available[4]
Mutagenicity & No data ] N No information
o ) No data available  Not classified[3] ]
Genotoxicity available[1] available
Reproductive No data ] . No information
o ] No data available  Not classified[3] ]
Toxicity available[1] available[5]
Developmental ] ] No data No information
o No data available  No data available ] )
Toxicity available[3] available
Does not contain ~ Potential
Endocrine ) ) an endocrine endocrine
o No data available  No data available _ _ _
Activity disruptor at = disrupting
0.1% compound]6]
Human Health -
Group Il
- Accidental
Acute Toxicity No data LD50 > 5000 LD50 > 5g/kg ) ]
] ingestion may be
(oral) available[1] mg/kg (rat)[7] (Rat, Oral)[3] .
damaging][8]
Systemic Overexposure
o May cause
Toxicity/Organ No data ) . causes nervous
] ) respiratory Not classified[3]
Effects (single available[1] o system
irritation[9]
dose) symptoms][8]

Neurotoxicity

(single dose)

No data available

No information

was located

No data available

Inhalation may
cause
drowsiness and

dizziness[8]
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Human Health -

Group II*

Systemic
Toxicity/Organ
Effects (repeated

dose)

No data

available[1]

No data available

No data available

No data available

Neurotoxicity

(repeated dose)

No data available

No data available

No data available

No data available

Respiratory No data ) - No information
o _ No data available  Not classified[3] _
Sensitization available[1] available
Skin No data ] - No information
o ] No data available  Not classified[3] ]
Sensitization available[1] available[4]
Environmental
Toxicity & Fate
LC50 > 10000
May cause long mg/l (Fish); )
] i Very toxic to
Acute Aquatic No data lasting harmful EC50: 1666 mg/l i
aquatic
Toxicity available[1] effects to aquatic ~ (Daphnia); EC50: a )
] organisms[4][8]
life[10] 235 mg/l (Algae)
[3]
Chronic Aquatic No data ) ] )
o ) No data available  No data available  No data available
Toxicity available[1]
] Readily ] )
) No data Readily ] ] No information
Persistence ] ] biodegradable in ]
available[1] biodegradable[2] available
water[3]
Bioaccumulation ) )
_ _ No data log Pow = _ No information
Bioaccumulation ) is not expected ]
available[1] 6.65[2] available
to occur[3]
Physical Hazards
Flammability Combustible[11] Combustible May be Combustible[8]
[12] solid[9] combustible at
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high
temperatures|3]
) Reacts with Incompatible with
Avoid contact ] ]
o No data ) strong acids and acids and
Reactivity ) with strong o
available[1] e ] strong oxidizing
oxidizers
oxidants[13] agents[4]

Experimental Protocols

The GreenScreen® for Safer Chemicals methodology is a comprehensive chemical hazard
assessment that evaluates a substance against 18 human and environmental health endpoints.
[14][15] The assessment process involves a thorough review of scientific literature,
toxicological databases, and, where necessary, data from analogous chemicals and predictive
models.[14][15] Each endpoint is assigned a hazard level (e.g., Very High, High, Moderate,
Low, Very Low), and based on the overall hazard profile, the chemical is assigned a
Benchmark score from 1 to 4.[16]

Benchmark 1: Chemicals to be avoided.

Benchmark 2: Use but search for safer substitutes.

Benchmark 3: Use but still opportunity for improvement.

Benchmark 4: Prefer - safer chemical.

A detailed description of the GreenScreen® methodology and hazard assessment guidance is
publicly available from Clean Production Action.[15][17]

Visualizing the GreenScreen® Process and
Comparative Logic

To better understand the GreenScreen® assessment process and the logic of this comparative
guide, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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